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Compound of Interest

Compound Name: 2-Bromo-3-nitrobenzaldehyde

Cat. No.: B1282389

2-Bromo-3-nitrobenzaldehyde: A Technical
Guide

CAS Number: 90407-21-9

An In-depth Review for Researchers and Drug Development Professionals

Introduction

2-Bromo-3-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a key
intermediate in the synthesis of a variety of complex organic molecules. Its unique substitution
pattern, featuring both a bromine atom and a nitro group ortho and meta to the aldehyde
functionality, respectively, makes it a valuable building block in medicinal chemistry and
materials science.[1] The presence of these functional groups allows for diverse chemical
transformations, enabling the introduction of this substituted phenyl ring into larger molecular
scaffolds. This guide provides a comprehensive overview of the chemical and physical
properties, safety information, and detailed synthetic protocols for 2-Bromo-3-
nitrobenzaldehyde.

Chemical and Physical Properties

The fundamental properties of 2-Bromo-3-nitrobenzaldehyde are summarized in the table
below, providing a quick reference for researchers.
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Property Value Reference
CAS Number 90407-21-9 [21[31[41[5]
Molecular Formula C7H4BrNO3 [5]1[6]
Molecular Weight 230.02 g/mol [5][6]
IUPAC Name 2-bromo-3-nitrobenzaldehyde
ZAYPDOMLBUBLDN-
InChl Key
UHFFFAOYSA-N
0O=CC1=C(Br)C(=CC=C1)--
SMILES [4]1(5]
INVALID-LINK--[O-]
Physical Form Solid
Melting Point 92 °C [7]
Purity >95% [2][4]
Storage Temperature 2-8°C, Inert atmosphere [4]

Safety Information

2-Bromo-3-nitrobenzaldehyde is classified as a hazardous substance and requires careful
handling. The table below outlines its key hazard statements and precautionary measures.
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Category

GHS Hazard Statements

Precautionary Statements

Health Hazards

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H315: Causes skin
irritation.[2] H317: May cause
an allergic skin reaction.[2]
H319: Causes serious eye
irritation.[2] H332: Harmful if
inhaled. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Environmental Hazards

H400: Very toxic to aquatic life.

[2]

Experimental Protocols

The synthesis of 2-Bromo-3-nitrobenzaldehyde can be achieved through various routes.
Below are two detailed experimental protocols found in the literature.

Synthesis from 2-Bromo-3-nitrobenzoic Acid

This two-step protocol involves the reduction of the carboxylic acid to an alcohol, followed by
selective oxidation to the aldehyde.[1]

Step 1: Reduction of 2-Bromo-3-nitrobenzoic Acid to 2-Bromo-3-nitrobenzyl alcohol

e Charge a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet
with 2-bromo-3-nitrobenzoic acid (4.92 g, 0.02 mol).[1]

e Add anhydrous THF (50 mL) and stir until the solid is completely dissolved.[1]
e Cool the flask to O °C in an ice bath.[1]

e Add Borane THF complex (1 M solution in THF, 40 mL, 0.04 mol) dropwise to the stirred
solution over 30 minutes, maintaining the temperature at 0 °C.[1]
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 3.5 hours.[1]

e The crude 2-bromo-3-nitrobenzyl alcohol obtained is of sufficient purity (>95%) for the next
step without further purification.[1]

Step 2: Oxidation of 2-Bromo-3-nitrobenzyl alcohol to 2-Bromo-3-nitrobenzaldehyde

e Charge a 250 mL round-bottom flask with Pyridinium chlorochromate (PCC) (5.82 g, 0.027
mol) and anhydrous Dichloromethane (DCM) (100 mL).[1]

e Add a solution of 2-bromo-3-nitrobenzyl alcohol (4.20 g, 0.018 mol) in anhydrous DCM (20
mL) to the PCC suspension in one portion.[1]

 Stir the mixture at room temperature for 3 hours, monitoring the reaction progress by TLC.[1]

Step 1: Reduction Step 2: Oxidation

1.pPCC
2. Anhydrous DCM, RT

1. Borane THF complex
2. Anhydrous THF, 0°C to RT

2-Bromo-3-nitrobenzoic Acid 2-Bromo-3-nitrobenzyl Alcohol 2-Bromo-3-nitrobenzyl Alcohol 2-Bromo-3-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-3-nitrobenzaldehyde from 2-Bromo-3-nitrobenzoic Acid.

Synthesis from 2-Bromo-3-nitrotoluene

This method involves the direct oxidation of the methyl group of 2-bromo-3-nitrotoluene to an
aldehyde.

e Dissolve chromium(VI) oxide (1.86 g, 6.94 mmol, 2.7 eq.) in acetic anhydride (30 mL) with
stirring until complete dissolution.[7]

 In a separate flask, suspend 2-bromo-3-nitrotoluene (1.5 g, 18.7 mmol, 1 eq.) in acetic
anhydride (12 mL).[7]
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» Slowly add sulfuric acid dropwise to the suspension at 0 °C.[7]

e Add the previously prepared solution of chromium(VI) oxide dropwise over 1 hour and 30
minutes at 0 °C.[7]

 After the addition, allow the mixture to warm to room temperature and stir for an additional 3
hours.[7]

¢ Neutralize the reaction solution in a small amount of ice water.[7]

o Collect the resulting solid product, 2-bromo-3-nitrobenzaldehyde (0.63 g, 39% vyield), by
filtration. The product can be used in subsequent steps without further purification.[7]

1. CrOs, Acetic Anhydride
2-Bromo-3-nitrotoluene 2. H250., 0°C 10 RT 2-Bromo-3-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-3-nitrobenzaldehyde from 2-Bromo-3-nitrotoluene.

Applications in Research and Development

2-Bromo-3-nitrobenzaldehyde is a valuable intermediate for the synthesis of various
pharmaceutical and fine chemicals.[1] Its utility is highlighted in the preparation of more
complex molecules where the bromo and nitro functionalities can be further manipulated. For
instance, it has been used in the synthesis of cyclic selenenate/seleninate esters, which have
been studied for their glutathione peroxidase-like activities.[8] A Chinese patent describes 3-
bromo-2-nitrobenzaldehyde, a positional isomer, as an important pharmaceutical intermediate,
particularly for cardiovascular and anticancer drugs, suggesting similar potential applications
for the 2-bromo-3-nitro isomer.[9] The title compound was also isolated as a by-product during
an attempt to synthesize a diselenide, and its crystal structure has been reported.[8][10]

Conclusion

2-Bromo-3-nitrobenzaldehyde (CAS No. 90407-21-9) is a key chemical intermediate with
significant potential in drug discovery and materials science. This guide has provided essential
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technical information, including its physicochemical properties, safety data, and detailed
synthetic procedures. The outlined experimental protocols offer reliable methods for its
preparation, facilitating its use in further research and development endeavors. As with all
chemical reagents, appropriate safety precautions should be strictly followed when handling
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

